Cas no 918401-72-6 (1,6,11-Triazacyclopentadecane, 1,6,11-tris[(4-fluorophenyl)sulfonyl]-)

• Product Name: 1,6,11-Triazacyclopentadecane, 1,6,11-tris[(4-fluorophenyl)sulfonyl]-
• CAS No: 918401-72-6
• MF: C₃₀H₃₆F₃N₃O₆S₃
• MW: 687.813554763794
• CID: 776973
• PubChem ID: 71427399
• Update Time: 2025-04-19

1,6,11-Triazacyclopentadecane, 1,6,11-tris[(4-fluorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,6,11-Triazacyclopentadecane, 1,6,11-tris[(4-fluorophenyl)sulfonyl]-
• 1,6,11-tris[(4-fluorophenyl)sulfonyl]-1,6,11-triazacyclopentadecane
• 1,6,11-Tris(4-fluorobenzene-1-sulfonyl)-1,6,11-triazacyclopentadecane
• 918401-72-6
• DTXSID70846139

• Inchi： 1S/C30H36F3N3O6S3/c31-25-7-13-28(14-8-25)43(37,38)34-19-1-2-20-35(44(39,40)29-15-9-26(32)10-16-29)22-5-6-24-36(23-4-3-21-34)45(41,42)30-17-11-27(33)12-18-30/h7-18H,1-6,19-24H2
• InChI Key： UZVHASLUJCGWNY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCCCN(CCCCN(CCCC1)S(C1C=CC(=CC=1)F)(=O)=O)S(C1C=CC(=CC=1)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 687.17183388g/mol
• Monoisotopic Mass: 687.17183388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 45
• Rotatable Bond Count: 6
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 137Ų